Nucleation and crystal growth of zeolite A synthesised from hydrogels of different density

CrystEngComm Pub Date: 2013-05-14 DOI: 10.1039/C3CE40450A

Abstract

Various factors affect the process of zeolite formation and thus the characteristics of the ultimate material. The present study is devoted to the influence of the density of the starting aluminosilicate hydrogels, i.e. the amount of the solid phase in the system, on the characteristics of the final product. Different density (viscosity) of the five alumosiliate gels was obtained by changing the ratio SiO2/H2O, while the ratios Na2O/H2O and SiO2/Al2O3 remained constant. The freshly prepared hydrogels were hydrothermally treated at 80 °C under static conditions. The reaction course was followed by a set of complementary analyses including XRD, chemical analysis, microscopy and thermogravimetry. The linear rate of crystal growth was calculated according to Zhdanov and Samulevich's method. The crystal size distribution curves of the end products were measured and the corresponding curves of nuclei distribution within gel matrix and specific number of crystals were calculated. The observed effect of “local ordered structure” (potential nuclei) formation was commented on from the viewpoint of the autocatalytic nucleation theory.

Graphical abstract: Nucleation and crystal growth of zeolite A synthesised from hydrogels of different density
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